Cas no 502633-95-6 (1-Piperidinecarboxylicacid, 2-[(dimethylamino)methyl]-, 1,1-dimethylethyl ester, (2S)-)

1-Piperidinecarboxylicacid, 2-[(dimethylamino)methyl]-, 1,1-dimethylethyl ester, (2S)- structure
502633-95-6 structure
Product Name:1-Piperidinecarboxylicacid, 2-[(dimethylamino)methyl]-, 1,1-dimethylethyl ester, (2S)-
CAS No:502633-95-6
MF:C13H26N2O2
MW:242.357743740082
CID:365824
PubChem ID:53249195
Update Time:2025-04-19

1-Piperidinecarboxylicacid, 2-[(dimethylamino)methyl]-, 1,1-dimethylethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxylicacid, 2-[(dimethylamino)methyl]-, 1,1-dimethylethyl ester, (2S)-
    • tert-butyl 2-[(dimethylamino)methyl]piperidine-1-carboxylate
    • (S)-TERT-BUTYL 2-((DIMETHYLAMINO)METHYL)PIPERIDINE-1-CARBOXYLATE
    • 2-[(dimethylamino)methyl]-1-piperidinecarboxylic acid tert-butyl ester
    • A828038
    • AKOS015950918
    • 1-Piperidinecarboxylicacid,2-[(dimethylamino)methyl]-,1,1-dimethylethyl ester,(2S)-
    • 502633-95-6
    • Inchi: 1S/C13H26N2O2/c1-13(2,3)17-12(16)15-9-7-6-8-11(15)10-14(4)5/h11H,6-10H2,1-5H3/t11-/m0/s1
    • InChI Key: QFMAJVFKERAZEL-NSHDSACASA-N
    • SMILES: O(C(C)(C)C)C(N1CCCC[C@H]1CN(C)C)=O

Computed Properties

  • Exact Mass: 242.19900
  • Monoisotopic Mass: 242.199
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 32.8Ų

Experimental Properties

  • Density: 0.985±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (3.9 g/l) (25 º C),
  • PSA: 32.78000
  • LogP: 2.27550
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